Cas no 848444-88-2 (1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 848444-88-2
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• MDL: MFCD24470049
• CID: 3164939
• PubChem ID: 21982356
• Update Time: 2025-10-23

1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate
• 1-(1,1-Dimethylethyl) 2-methyl 3,3-dimethyl-4-oxo-1,2-pyrrolidinedicarboxylate (ACI)
• Methyl 1-tert-butoxycarbonyl-3,3-dimethyl-4-oxopyrrolidine-2-carboxylate
• N-Boc-3,3-dimethyl-4-oxo-DL-proline methyl ester
• 1-O-tert-butyl 2-O-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate
• MFCD24470049
• AKOS023601548
• SCHEMBL8288614
• 1-tert-butyl 2-methyl (2S)-3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate
• SB20749
• 1,2-Pyrrolidinedicarboxylic acid, 3,3-dimethyl-4-oxo-,1-(1,1-dimethylethyl) 2-methyl ester
• AB92372
• AS-51941
• CS-0052389
• 2-Methyl 1-Boc-3,3-dimethyl-4-oxopyrrolidine-2-carboxylate
• P13944
• 1-tert-butyl2-methyl3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate
• YIB44488
• 848444-88-2

• MDL： MFCD24470049
• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-7-8(15)13(4,5)9(14)10(16)18-6/h9H,7H2,1-6H3
• InChI Key： YBHLDAHDAOFWGW-UHFFFAOYSA-N
• SMILES： O=C(N1C(C(OC)=O)C(C)(C)C(=O)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate

Comprehensive Overview of 1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate (CAS No. 848444-88-2)

The compound 1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate (CAS No. 848444-88-2) is a highly specialized pyrrolidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structural features, including the tert-butyl and methyl ester groups, make it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and its compatibility with modern green chemistry principles.

One of the key reasons for the growing attention toward 1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate is its versatility in asymmetric synthesis. The presence of the 4-oxopyrrolidine core allows for efficient functionalization, which is critical in the design of chiral compounds. This aligns with current trends in medicinal chemistry, where enantioselective synthesis is a major focus. Additionally, the compound's stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes.

In recent years, the demand for pyrrolidine-based intermediates like CAS No. 848444-88-2 has surged, driven by advancements in peptide mimetics and heterocyclic chemistry. The compound's dicarboxylate functionality provides a platform for further derivatization, enabling the creation of novel scaffolds for therapeutic agents. This is particularly relevant in the context of neurodegenerative disease research, where pyrrolidine derivatives are being explored for their neuroprotective properties.

From a synthetic perspective, 1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate offers several advantages. Its tert-butyl ester group enhances solubility in organic solvents, facilitating purification and handling. Moreover, the 3,3-dimethyl substitution pattern contributes to steric hindrance, which can be leveraged to control regioselectivity in reactions. These attributes are frequently discussed in academic forums and patent literature, reflecting the compound's importance in cutting-edge research.

Environmental and regulatory considerations also play a role in the popularity of CAS No. 848444-88-2. Unlike many traditional reagents, this compound exhibits low toxicity and is compatible with sustainable chemistry practices. This aligns with the broader shift toward eco-friendly synthesis methods, a topic that dominates contemporary scientific discourse. As a result, the compound is often featured in studies focusing on atom economy and waste reduction.

In summary, 1-tert-Butyl 2-methyl 3,3-dimethyl-4-oxopyrrolidine-1,2-dicarboxylate (CAS No. 848444-88-2) is a multifaceted building block with broad applicability in modern chemistry. Its structural complexity, synthetic utility, and alignment with green chemistry principles make it a subject of ongoing interest. Whether in academic labs or industrial settings, this compound continues to inspire innovation and drive progress in the field of organic synthesis.